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Compound of Interest

Compound Name: CS47

Cat. No.: B4133342 Get Quote

Application Note: CS47 Solution
Product: CS47 CKO Inhibitor Catalogue Number: CS-047 For Research Use Only (RUO)

Product Description
CS47 is a potent and selective small molecule inhibitor of the Catalytic Kinase Omega (CKO), a

key enzyme implicated in aberrant cell proliferation and survival signaling pathways. By

targeting the ATP-binding site of CKO, CS47 effectively blocks the phosphorylation of

downstream effector proteins, making it a valuable tool for investigating the role of the CKO

pathway in oncology and other disease models. This document provides standardized

protocols for the preparation, storage, and application of CS47 in common cell-based assays.

Preparation of CS47 Stock Solution
Proper preparation of the CS47 stock solution is critical for ensuring experimental

reproducibility and maximizing compound stability.

Materials Required:

CS47 powder (lyophilized)

Anhydrous Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile polypropylene microcentrifuge tubes

Protocol:
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Before opening, briefly centrifuge the vial of lyophilized CS47 powder to ensure all contents

are at the bottom.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the

vial. For example, to a 1 mg vial of CS47 (Molecular Weight: 470.5 g/mol ), add 212.5 µL of

DMSO.

Cap the vial tightly and vortex for 1-2 minutes at room temperature until the powder is

completely dissolved. A clear, homogenous solution should be observed.

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

polypropylene tubes to minimize freeze-thaw cycles.

Storage and Stability
Correct storage is essential to maintain the activity of the CS47 inhibitor.

Lyophilized Powder: Store at -20°C for up to 24 months.

DMSO Stock Solution (10 mM): Store aliquots at -20°C for up to 6 months or at -80°C for up

to 12 months. Avoid repeated freeze-thaw cycles.

Working Dilutions: Aqueous working solutions should be prepared fresh from the DMSO

stock immediately before use and should not be stored.

Table 1: Stability of CS47 10 mM DMSO Stock Solution

Storage Condition 1 Month 3 Months 6 Months

-20°C >99% Purity Retained >98% Purity Retained >95% Purity Retained

4°C >95% Purity Retained ~90% Purity Retained Not Recommended

Room Temperature <80% Purity Retained Not Recommended Not Recommended

Data generated via HPLC analysis of compound integrity.
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Application Protocol: Western Blot Analysis of CKO
Pathway Inhibition
This protocol describes the use of CS47 to assess the inhibition of CKO-mediated

phosphorylation of a downstream target (p-EFF-1) in a cancer cell line.

Workflow Diagram:
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Cell Preparation & Treatment

Sample Processing

Analysis

1. Seed Cells in Culture Plates

2. Incubate for 24h (Allow Adherence)

3. Treat with varying [CS47]

4. Incubate for 2-4h

5. Harvest Cells & Lyse

6. Quantify Protein (BCA Assay)

7. Prepare Samples for Loading

8. SDS-PAGE & Western Blot

9. Probe with Primary/Secondary Antibodies

10. Image Blot & Analyze Bands
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b4133342#cs47-
solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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